Cas no 1437-57-6 (N,5-diphenyl-1,3,4-thiadiazol-2-amine)

• Product Name: N,5-diphenyl-1,3,4-thiadiazol-2-amine
• CAS No: 1437-57-6
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• CID: 1317059
• PubChem ID: 5270835
• Update Time: 2025-06-13

N,5-diphenyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,5-diphenyl-
• N-phenyl-5-phenyl-1,3,4-thiadiazole-2-amine
• AKOS022061449
• STL195343
• 1,3,4-Thiadiazole, 5-phenyl-2-phenylamino-
• SCHEMBL12015939
• 2-(Phenylamino)-5-phenyl-1,3,4-thiadiazole
• 2-phenyl-5-phenylamino-1,3,4-thiadiazole
• N,5-diphenyl-1,3,4-thiadiazol-2-amine
• 1437-57-6
• CHEMBL222923

• Inchi： 1S/C14H11N3S/c1-3-7-11(8-4-1)13-16-17-14(18-13)15-12-9-5-2-6-10-12/h1-10H,(H,15,17)
• InChI Key： OBDULOLVDJHSJL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.06753
• Monoisotopic Mass: 253.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Additional information on N,5-diphenyl-1,3,4-thiadiazol-2-amine

Introduction to N,5-diphenyl-1,3,4-thiadiazol-2-amine (CAS No. 1437-57-6)

N,5-diphenyl-1,3,4-thiadiazol-2-amine, with the CAS number 1437-57-6, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structure of N,5-diphenyl-1,3,4-thiadiazol-2-amine makes it a valuable candidate for various therapeutic purposes.

The molecular formula of N,5-diphenyl-1,3,4-thiadiazol-2-amine is C₁₄H₁₂N₄S, and its molecular weight is approximately 268.34 g/mol. The compound features a thiadiazole ring system substituted with two phenyl groups and an amine group. This structural arrangement contributes to its stability and reactivity, making it suitable for a wide range of chemical and biological studies.

Recent research has highlighted the potential of N,5-diphenyl-1,3,4-thiadiazol-2-amine in various therapeutic areas. One notable application is in the field of anticancer drug development. Studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that N,5-diphenyl-1,3,4-thiadiazol-2-amine effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest.

In addition to its anticancer properties, N,5-diphenyl-1,3,4-thiadiazol-2-amine has also been investigated for its antimicrobial activity. Research conducted at the University of California demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways. These findings suggest that N,5-diphenyl-1,3,4-thiadiazol-2-amine could be a promising lead compound for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of N,5-diphenyl-1,3,4-thiadiazol-2-amine have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug development.

In the context of drug discovery and development, the synthesis of N,5-diphenyl-1,3,4-thiadiazol-2-amine has been optimized to improve yield and purity. Various synthetic routes have been explored to enhance the efficiency of the process. One such method involves the condensation of 2-aminothiophenol with diphenylcarbodiimide in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also reduces the environmental impact by minimizing waste production.

The potential applications of N,5-diphenyl-1,3,4-thiadiazol-2-amine extend beyond its direct therapeutic uses. The compound can serve as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers at Harvard University have used this compound as a scaffold to develop novel inhibitors of protein-protein interactions (PPIs), which are involved in various disease processes. By modifying the substituents on the thiadiazole ring system, they were able to create derivatives with improved selectivity and potency.

In conclusion, N,5-diphenyl-1,3,4-thiadiazol-2-amine (CAS No. 1437-57-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing new drugs targeting cancer and microbial infections. Ongoing research continues to uncover new applications and optimize its properties for clinical use.